Cas no 65374-74-5 ( )
structure
Product Name:
CAS No:65374-74-5
MF:C8H16N2O3
MW:188.224242210388
CID:961830
PubChem ID:326182
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-acetamido-3-(propan-2-ylamino)propanoic acid
- AC1L6XTS
- NSC296564
- NSC-296564
- AKOS013907042
- 65374-74-5
- DTXSID20315724
-
-
- Inchi： 1S/C8H16N2O3/c1-5(2)9-4-7(8(12)13)10-6(3)11/h5,7,9H,4H2,1-3H3,(H,10,11)(H,12,13)
- InChI Key： SYPHYBIWPDJJPH-UHFFFAOYSA-N
- SMILES： OC(C(CNC(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 188.11618
- Monoisotopic Mass: 188.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 78.43
- LogP: 0.35550
Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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